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Compound of Interest

Compound Name: 1-Decen-3-ol
CAS No.: 51100-54-0
Cat. No.: B1581236
Get Quote
. J

Executive Summary: Immediate Action Directive

Status:Combustible Liquid / Marine Pollutant Primary Directive:DO NOT DISPOSE OF DOWN
THE DRAIN. 1-Decen-3-ol (CAS 51100-54-0) poses a significant chronic threat to aquatic
environments (GHS Category 1 Aquatic Toxicity).[1] While its flash point (~91-94°C) places it
outside the federal RCRA "Ignitable" characteristic (D001) for flammability (<60°C), it remains a
combustible fuel source.

Disposal Route: High-temperature chemical incineration equipped with an afterburner and
scrubber. Waste Stream: Non-Halogenated Organic Solvents (unless mixed with halogenated

compounds).

Hazard Identification & Pre-Disposal Assessment

To ensure scientific integrity in your waste management plan, you must understand the
causality behind these procedures.[1] The disposal method is dictated by two physical-
chemical properties: Hydrophobicity and Combustibility.[1]
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Table 1: Physicochemical Properties & Regulatory Data

Property Value Implication for Disposal

Unique Identifier for Waste
CAS Number 51100-54-0 _
Manifests

Combustible. High energy
Flash Point (Closed Cup) 91-94°C (197-202°F) content suitable for fuel
blending/incineration.[1][2][3]

Phase Separation Risk. Will
Water Solubility ~200 mg/L (Insoluble) form surface films in drains; do

not dilute with water.[2]

Strict Containment. Zero-
GHS Classification Aquatic Acute/Chronic 1 discharge policy to sewer

systems.[1][2]

Floats on water; complicates

Specific Gravity 0.84 g/mL spill cleanup if water is used.

[2]

Decision Logic: Waste Stream Classification

The following workflow illustrates the logical decision-making process for segregating 1-Decen-
3-ol waste. This self-validating system ensures compliance with both safety protocols and
environmental regulations.
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Waste Generation:
1-Decen-3-ol

Physical State?

Pure or Solution \Contaminated Solids

Solid/Debris

Liquid Waste (Wipes, Gloves)

Is it mixed with Stream C:

Halogens (Cl, Br, F)?

Solid Hazardous Waste
(Debris)

No (e.g., mixed with\ Yes (e.g., mixed with
Ethanol/Hexane) DCM/Chloroform)

Stream A: Stream B:

Non-Halogenated Halogenated
Organic Solvents Organic Solvents

Click to download full resolution via product page

Figure 1: Decision tree for segregating 1-Decen-3-ol based on mixture composition and
physical state.

Step-by-Step Disposal Protocol
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Phase 1: Segregation & Collection

Objective: Prevent cross-contamination and dangerous reactions.[1]
o Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

o Why? 1-Decen-3-ol is compatible with HDPE.[1] Amber glass protects against light
degradation, though the chemical is relatively stable.[1]

e Segregation:

o Do NOT mix with strong oxidizing agents (e.g., Nitric Acid, Peroxides). The unsaturated
double bond in 1-Decen-3-ol makes it susceptible to rapid oxidation, potentially
generating heat or pressure.[1]

o Do NOT mix with agueous waste.[1] It will not dissolve and will create a biphasic mixture
that complicates incineration.

Phase 2: Labeling & Storage

Objective: Ensure clear communication for waste handlers.

o Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the

container.
e Required Fields:
o Chemical Name: "1-Decen-3-ol" (Do not use abbreviations).

o Hazards: Check "Toxic" (Aquatic) and "Combustible/Flammable” (if mixed with lower FP

solvents).
o Composition: List all components if a mixture (e.g., "1-Decen-3-ol 5%, Ethanol 95%").

o Storage: Store in a cool, well-ventilated area away from ignition sources. Ensure the cap is
tightly sealed to prevent vapor release.[3]

Phase 3: Final Disposal
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Objective: Permanent destruction.[1]
» Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) department.
e Method: The standard industrial disposal method is incineration.[1]

o Mechanism:[1][4][5] The compound is burned in a chemical incinerator.[6] The carbon and
hydrogen oxidize to CO2 and H20.[1]

o Verification: Ensure the facility uses a scrubber to capture any particulates, although 1-
Decen-3-ol burns relatively clean compared to halogenated/sulfur-containing compounds.

[1]
Emergency Contingencies: Spills
If a spill occurs during transfer or disposal, follow this "ABSORB-ISOLATE" protocol:

o Evacuate & Ventilate: Although the flash point is high (91°C), vapors can still accumulate.
Remove ignition sources.[1][3][4][6]

» Do Not Wash:NEVER hose down the spill with water. This spreads the aquatic toxin into floor
drains.[1]

e Absorb: Use an inert absorbent material (Vermiculite, Sand, or Bentonite clay).
o Causality: These materials physically trap the organic liquid without reacting chemically.[1]
o Collect: Scoop the saturated absorbent into a wide-mouth jar (Stream C in Figure 1).

o Clean: Wipe the surface with an ethanol-dampened cloth to remove oily residue, then
dispose of the cloth as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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